BENGH@ Methodological & Application

Check Availability & Pricing

Live Cell Staining with HOE-S 785026
Trihydrochloride: Application Notes and
Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: HOE-S 785026 trihydrochloride

Cat. No.: B1150404

For Researchers, Scientists, and Drug Development Professionals

Introduction

HOE-S 785026 trihydrochloride, also known as meta-Hoechst trihydrochloride, is a blue
fluorescent dye belonging to the Hoechst family of nuclear stains. These dyes are renowned for
their ability to bind to the minor groove of DNA, with a preference for adenine-thymine (A-T)
rich regions.[1] This specific binding mechanism results in a significant enhancement of their
fluorescence, making them excellent probes for visualizing the nuclei of living or fixed cells.[1]
[2] HOE-S 785026 is cell-permeant, allowing for the straightforward staining of live cells for
applications in fluorescence microscopy and flow cytometry.

This document provides detailed application notes and experimental protocols for the use of
HOE-S 785026 trihydrochloride in live cell imaging. It includes key properties of the dye,

protocols for staining suspension and adherent cells, and a comparison with other common live
cell nuclear stains.
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Property Value

Synonyms meta-Hoechst trihydrochloride
Molecular Formula C25H27CI3N60O

Molecular Weight 533.88 g/mol [3]

Excitation (max) 356 nm

Emission (max) 451 nm

Water (47.3 mg/mL with sonication and

Solubility )

warming)[3]

Store at 4°C, protected from light. For long-term
Storage storage, aliquots in a suitable solvent can be

stored at -20°C or -80°C.[3]

Mechanism of Action: DNA Minor Groove Binding

HOE-S 785026 trihydrochloride, like other Hoechst dyes, functions by binding to the minor
groove of double-stranded DNA. This interaction is non-intercalating and shows a preference
for sequences rich in adenine and thymine. The binding event restricts the rotational freedom of
the dye molecule and displaces water molecules, leading to a significant increase in its
fluorescence quantum yield. This fluorogenic property results in a high signal-to-noise ratio, as
the unbound dye exhibits minimal fluorescence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1150404+#live-cell-staining-with-hoe-s-785026-
trinydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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